SJG-136 intermediate-2

• Molecular Formula: C24H36N2O6Si
• Molecular Weight: 476.6 g/mol
• InChI: InChI=1S/C24H36N2O6Si/c1-9-10-31-23(29)25-19-13-20(27)21(30-6)12-18(19)22(28)26-14-16(2)11-17(26)15-32-33(7,8)24(3,4)5/h9,12-13,17,27H,1-2,10-11,14-15H2,3-8H3,(H,25,29)/t17-/m0/s1
• InChIKey: XDOHUGZTLVEHMO-KRWDZBQOSA-N

SJG-136 Intermediate-2 Overview

SJG-136 intermediate-2 (CAS: 2246368-23-8) is a protected, monomeric precursor used in the multi‑step synthesis of the clinical‑stage pyrrolobenzodiazepine (PBD) dimer SJG-136 (SG2000, NSC 694501) [1][2]. Characterized by the molecular formula C24H36N2O6Si and a molecular weight of 476.6 g/mol [3], the compound incorporates a tert‑butyldimethylsilyl (TBDMS) protecting group and a C2-exo‑methylene functionality that are essential for the efficient assembly of the dimeric structure [4]. As a late‑stage synthetic intermediate, its procurement is driven by the need for high‑purity, stereochemically defined building blocks that directly enable the reproducible production of SJG-136 for preclinical development, ADC payload conjugation, and structure‑activity relationship (SAR) studies [1].

1

PBD dimer synthesis precursor for SJG-136

Defined C8-O-(CH2)3-O-C8' propanedioxy linker geometry

2

Supports DNA minor groove cross-linking research

Sequence-selective interstrand cross-link agent precursor

3

Enables SAR, ADC payload, and repair pathway studies

Consistent synthetic starting point for analog development

• [1] Haoying Song, et al. Pyrrolobenzodiazepine derivative and ligand-linker conjugate thereof. WO2021137646A1, 2021. View Source
• [2] S.J. Gregson, et al. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem, 2001, 44(5):737-748. View Source
• [3] MedChemExpress. SJG-136 intermediate-2 Technical Datasheet. Accessed 2026. View Source
• [4] D.E. Thurston, et al. Synthesis of sequence-selective C8-linked pyrrolo[2,1-c][1,4]benzodiazepine DNA interstrand cross-linking agents. J Org Chem, 1996, 61(23):8141-8147. View Source

Why SJG-136 Intermediate-2 Cannot Be Substituted

Generic substitution with alternative PBD monomers or unprotected precursors in the synthesis of SJG-136 is precluded by the strict stereochemical and functional‑group requirements of the convergent dimerization strategy. The original multi‑step route to SJG-136, as disclosed in WO2006/111759, was noted to involve a "very large number of steps, which decreased the potential yield as well as added to the experimental difficulty" [1]. SJG-136 intermediate-2 addresses this bottleneck by providing a pre‑assembled C2-exo‑methylene PBD monomer bearing a precisely positioned TBDMS protecting group, enabling a streamlined, higher‑yielding convergent coupling to the propyldioxy linker [2]. Substituting this specific intermediate with a structurally similar but distinct monomer—such as an intermediate lacking the C2-exo‑unsaturation, an intermediate with a different N‑protecting group, or an intermediate with altered stereochemistry at C11a—invariably leads to altered reaction kinetics, increased by‑product formation, and ultimately, a failure to produce the clinical‑grade SJG-136 dimer with the requisite purity and biological activity [3].

Linker geometry mismatch

Alternative intermediates alter the C8-propanedioxy linker length or spatial geometry, which may shift DNA cross-linking kinetics and sequence selectivity.

Alkylation functionality may differ

Substitution can affect the imine/carbinolamine reactive groups required for sequence-specific DNA minor groove alkylation and adduct formation.

Cross-linking profile may not transfer

Using a different precursor may yield a compound with distinct cross-linking properties, limiting comparability to reported SJG-136 reference data.

• [1] MEDIMMUNE LTD. Pyrrolobenzodiazepines. US Patent US8487092B2, 2013. View Source
• [2] D.E. Thurston, et al. Synthesis of sequence-selective C8-linked pyrrolo[2,1-c][1,4]benzodiazepine DNA interstrand cross-linking agents. J Org Chem, 1996, 61(23):8141-8147. View Source
• [3] K.M. Rahman, C.H. James, D.E. Thurston. Effect of base sequence on the DNA cross-linking properties of pyrrolobenzodiazepine (PBD) dimers. Nucleic Acids Res, 2011, 39(13):5800-5812. View Source

Quantitative Evidence for SJG-136

DNA Cross-Linking Kinetics

SJG-136 intermediate-2 is a monomeric building block specifically designed for convergent synthesis of SJG-136, contrasting with alternative linear synthetic routes that build the dimer through sequential elongation. The use of intermediate-2 in a convergent coupling strategy, as described in patent WO2021137646A1, reduces the number of post‑coupling synthetic manipulations and avoids the use of harsh deprotection conditions that can compromise the acid‑sensitive C2-exo‑methylene moiety [1]. The original linear synthesis of SJG-136, referenced in US8487092B2 as being from WO2006/111759, was characterized by a "very large number of steps" that inherently limited overall yield and scalability [2]. In contrast, the convergent route employing a protected intermediate analogous to intermediate-2 is reported to produce SJG-136 "in higher yield and in less time" [2].

Cross-Linking Kinetics

Head-to-head

SJG-136 (n=3): 108% cross-linking h⁻¹ μM⁻¹ at 37 °C

n=5 dimer: 81% h⁻¹ μM⁻¹ | n=4 dimer: 10.3% h⁻¹ μM⁻¹ | Melphalan: >300-fold less efficient

Supports linker-length-dependent cross-linking context

Reported kinetic comparison with linear plasmid pBR322 DNA

Evidence Dimension	Synthetic route efficiency and step count
Target Compound Data	Convergent coupling using protected PBD monomer (intermediate-2 class) – reported to improve yield and reduce time [2]
Comparator Or Baseline	Linear multi‑step synthesis (e.g., WO2006/111759) – characterized by a "very large number of steps" that decreased potential yield and increased experimental difficulty [2]
Quantified Difference	Not quantified in public domain; qualitative improvement in yield and time explicitly stated [2]
Conditions	Synthesis of SJG-136 and its analogues

Why This Matters

Procurement of intermediate-2 enables a convergent route that reduces overall step count and improves process efficiency, directly addressing the yield limitations of earlier linear syntheses.

• [1] Haoying Song, et al. Pyrrolobenzodiazepine derivative and ligand-linker conjugate thereof. WO2021137646A1, 2021. View Source
• [2] MEDIMMUNE LTD. Pyrrolobenzodiazepines. US Patent US8487092B2, 2013. View Source

In Vitro Cytotoxicity vs Melphalan

The C2-exo‑methylene group of SJG-136 is essential for its potent DNA cross‑linking activity; replacement with a C2‑unsubstituted analogue (e.g., DSB-120) results in significantly reduced biological efficacy [1]. SJG-136 intermediate-2 is characterized by its intact C2-exo‑methylene moiety, as evidenced by its SMILES notation (C1=C(CC(C1)=C)CO[Si]) and molecular formula [2]. A study comparing SJG-136 with DSB-120, its C2‑unsubstituted analogue, revealed that the C2-exo‑methylene group contributes to enhanced DNA binding and cross‑linking efficiency, although quantitative IC50 comparisons are not provided in the public domain [1]. The maintenance of this functionality in intermediate-2 is critical, as any synthetic route that degrades or prematurely modifies this group yields an inactive dimer.

Cytotoxicity vs Melphalan

Head-to-head

>100-fold difference

vs melphalan in CHO cell panel with defined DNA repair defects

Reported cytotoxicity endpoint difference

Cross-linker comparison context; repair-pathway-dependent

Evidence Dimension	Presence of C2-exo‑methylene group required for biological activity
Target Compound Data	SJG-136 intermediate-2 possesses intact C2-exo‑methylene group (C24H36N2O6Si, SMILES confirms C2=C functionality) [2]
Comparator Or Baseline	DSB-120 (C2‑unsubstituted PBD dimer analogue) – reported to have subtle but significant differences in DNA binding and reduced potency [1]
Quantified Difference	Not quantified; class‑level inference based on SAR studies
Conditions	Comparative DNA binding and cytotoxicity assays

Why This Matters

Procurement of intermediate-2 ensures that the critical C2-exo‑methylene pharmacophore is preserved for downstream dimerization, directly impacting the biological potency of the final SJG-136 product.

• [1] Synapse (Patsnap). Delving into the Latest Updates on DSB-120 with Synapse. 2024. View Source
• [2] MedChemExpress. SJG-136 intermediate-2 Technical Datasheet. Accessed 2026. View Source

DNA Adduct Profile vs DSB-120

The TBDMS (tert‑butyldimethylsilyl) protecting group on SJG-136 intermediate-2, as evidenced by its molecular formula C24H36N2O6Si and SMILES string [1], provides a distinct advantage over alternative protecting groups (e.g., acetyl, benzyl) during the convergent coupling step. While specific yield comparisons are not publicly available, the TBDMS group is known for its stability under basic and nucleophilic conditions while being readily cleaved under mild fluoride conditions (e.g., TBAF), which is compatible with the acid‑sensitive C2-exo‑methylene and the N10‑C11 imine functionality [2]. This selective deprotection strategy minimizes side reactions that plague syntheses using more labile protecting groups, thereby improving the overall yield of the dimerization step compared to routes employing alternative protection schemes [3].

DNA Adduct Profile

Head-to-head

SJG-136: Interstrand (Pu-GATC-Py) + Intrastrand (Pu-GAATG-Py) cross-links with minimal duplex distortion

DSB-120: Primarily interstrand cross-links at Pu-GATC-Py sequences

Supports structural adduct-profile interpretation

NMR solution structure context; C2-exo-unsaturation contributes to distinct profile

Evidence Dimension	Protecting group orthogonality and stability during coupling
Target Compound Data	TBDMS-protected monomer (intermediate-2) – stable to basic conditions, cleaved selectively with fluoride [2]
Comparator Or Baseline	Acetyl or benzyl protected monomers – susceptible to premature cleavage or require harsher deprotection conditions [3]
Quantified Difference	Not quantified; supporting evidence based on established protecting group chemistry
Conditions	Convergent coupling and subsequent deprotection steps

Why This Matters

The specific TBDMS protection in intermediate-2 enables a more efficient and higher‑yielding dimerization by minimizing side reactions, a critical factor for cost‑effective procurement in multi‑gram synthesis campaigns.

• [1] MedChemExpress. SJG-136 intermediate-2 Technical Datasheet. Accessed 2026. View Source
• [2] T.W. Greene, P.G.M. Wuts. Protective Groups in Organic Synthesis, 3rd Ed. John Wiley & Sons, 1999, pp. 113-148 (Silyl Ethers). View Source
• [3] D.E. Thurston, et al. Synthesis of sequence-selective C8-linked pyrrolo[2,1-c][1,4]benzodiazepine DNA interstrand cross-linking agents. J Org Chem, 1996, 61(23):8141-8147. View Source

Distinct Mechanism of Action (COMPARE Analysis)

Commercial sources for SJG-136 intermediate-2 (CAS 2246368-23-8) typically specify a purity of ≥95% . This high purity is critical because impurities in the monomer can propagate to the dimer product, potentially yielding SJG-136 that does not meet the stringent purity requirements for in vivo studies (e.g., >98% by HPLC). While no direct comparative purity data for alternative monomers are publicly available, the specific molecular weight of 476.6 g/mol and defined appearance (typically a solid at room temperature) provide clear analytical benchmarks for quality control . The use of a well‑characterized, high‑purity intermediate-2 reduces the burden of downstream purification and ensures batch‑to‑batch consistency, a key differentiator when procuring for regulated environments or reproducible biological assays.

COMPARE Analysis

Cross-study

NCI-60 Panel COMPARE

Distinct activity pattern; does not cluster with any of >60,000 compounds screened

Supports mechanism-of-action research context

Reported distinct pattern vs other DNA-interactive agents

Evidence Dimension	Purity specification for procurement
Target Compound Data	SJG-136 intermediate-2 – purity typically 95%
Comparator Or Baseline	Unspecified alternative monomers – purity not standardized; may require additional purification
Quantified Difference	Purity specification provides a baseline quality standard
Conditions	Commercial supply and analytical characterization

Why This Matters

A defined purity specification (≥95%) ensures that the purchased intermediate meets minimum quality standards, reducing the risk of failed dimerization reactions and costly re‑purification steps.

Linker Length Specificity: Propyl vs. Pentyl Linker in Dimerization with SJG-136 intermediate-2

SJG-136 intermediate-2 is specifically designed to form the C8‑O‑(CH2)3‑O‑C8′ propyldioxy‑linked dimer (SJG-136). Research on PBD dimers demonstrates that linker length is a critical determinant of DNA adduct formation and biological activity. A study comparing SJG-136 (n=3 linker) to a dimer with a longer C8‑O‑(CH2)5‑O‑C8′ linker (n=5) revealed that the type and distribution of DNA adducts depend on linker length, with the n=3 linker in SJG-136 producing a distinct pattern of interstrand, intrastrand, and monoalkylated adducts [1]. Crucially, experimental data from Spirogen showed that PBD dimers with three or five methylene linkers exhibit higher antitumor activity than those with four or six methylene linkers [2]. Therefore, the use of intermediate-2 is essential for constructing the biologically optimized n=3 linker length, whereas an analogous monomer designed for a different linker length would yield a dimer with altered and potentially inferior activity.

Evidence Dimension	Linker length and resulting biological activity
Target Compound Data	SJG-136 intermediate-2 enables synthesis of n=3 (propyl) linker dimer – SJG-136
Comparator Or Baseline	PBD dimers with n=5 (pentyl) linker; n=4 and n=6 linkers
Quantified Difference	n=3 and n=5 linkers show higher antitumor activity than n=4 or n=6 [2]; adduct distribution differs significantly between n=3 and n=5 linkers [1]
Conditions	In vitro DNA cross-linking assays and in vivo antitumor xenograft models

Why This Matters

Procurement of intermediate-2 guarantees the synthesis of the optimal n=3 linker dimer (SJG-136), whereas alternative monomers designed for different linkers would produce dimers with reduced therapeutic potential.

• [1] K.M. Rahman, C.H. James, D.E. Thurston. Effect of base sequence on the DNA cross-linking properties of pyrrolobenzodiazepine (PBD) dimers. Nucleic Acids Res, 2011, 39(13):5800-5812. View Source
• [2] 美中药源 (YYPharm). PBD二聚体：细胞毒性的极限还是实验误差？ 2013. View Source

DNA Cross-linking Potency of Final Product (SJG-136) vs. Alternative PBD Monomer Payloads

The ultimate differentiator for procuring SJG-136 intermediate-2 is the validated, potent biological activity of the final SJG-136 dimer it enables. SJG-136 (NSC 694501) is a rationally designed, sequence‑selective DNA cross‑linking agent with a reported XL50 (concentration for 50% cross‑linking of pBR322 DNA) of 45 nM [1][2]. This quantitative metric serves as a benchmark for comparing the potency of PBD dimers. While the XL50 of alternative dimers (e.g., DSB-120) is not directly reported, SJG-136 has demonstrated picomolar to sub‑picomolar cytotoxicity against a range of human tumor cell lines in vitro and curative activity in human tumor xenograft models [3]. The use of intermediate-2 is therefore justified by the well‑established, quantitative potency of the final SJG-136 product, which has advanced through Phase II clinical trials and serves as a benchmark for PBD dimer‑based therapeutics [4].

Evidence Dimension	DNA cross‑linking efficiency (XL50)
Target Compound Data	SJG-136 (synthesized using intermediate-2) – XL50 = 45 nM on pBR322 DNA [1]
Comparator Or Baseline	Other PBD dimers (e.g., DSB-120) – XL50 not reported; qualitative reports suggest lower potency
Quantified Difference	SJG-136 XL50 = 45 nM; comparator data unavailable but SJG-136 is the clinical benchmark
Conditions	In vitro cross‑linking assay using pBR322 plasmid DNA

Why This Matters

Procurement of intermediate-2 is directly linked to producing a final product (SJG-136) with a quantifiable, benchmarked potency (XL50 = 45 nM), providing confidence in biological reproducibility for research and development.

• [1] S.J. Gregson, et al. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem, 2001, 44(5):737-748. View Source
• [2] Glpbio. SJG-136 intermediate-1 Technical Datasheet (referencing Gregson et al.). Accessed 2026. View Source
• [3] J.A. Hartley, et al. The development of pyrrolobenzodiazepine dimers as cancer therapeutics. REF Impact Case Study, University College London, 2014. View Source
• [4] G. Varvounis. An Update on the Synthesis of Pyrrolo[1,4]benzodiazepines. Molecules, 2016, 21(2):154. View Source

SJG-136 Intermediate-2 Applications

SAR Studies on SJG-136 Scaffold

SJG-136 intermediate-2 is ideally suited for the convergent synthesis of SJG-136 at multi‑gram scale for preclinical toxicology studies and clinical trial material production. The use of this protected monomer in a convergent coupling strategy, as described in WO2021137646A1, streamlines the synthetic route, reduces step count, and improves overall yield compared to earlier linear syntheses [1]. This application is critical for organizations seeking to manufacture SJG-136 with high purity and batch‑to‑batch consistency, leveraging the established XL50 of 45 nM as a quality control benchmark [2].

PBD Dimer ADC Payload Development

Researchers exploring the SAR of PBD dimers can utilize SJG-136 intermediate-2 as a versatile building block to generate dimers with varied central linkers (e.g., n=4, n=5, n=6) while maintaining the critical C2-exo‑methylene functionality and stereochemistry. By coupling intermediate-2 with different dioxy‑linkers, scientists can systematically investigate the impact of linker length on DNA adduct formation and antitumor activity, building upon established knowledge that n=3 and n=5 linkers exhibit superior activity [3]. This approach enables the discovery of next‑generation PBD dimer payloads with potentially improved therapeutic indices.

DNA Damage Repair Pathway Research

SJG-136 intermediate-2 serves as a critical precursor for the synthesis of SJG-136, which has been validated as a potent ADC payload. The final SJG-136 dimer, with its picomolar/sub‑picomolar cytotoxicity and unique mechanism of action (non‑distorting DNA cross‑links that evade nucleotide excision repair), is an attractive warhead for targeted cancer therapies [4][5]. Procurement of intermediate-2 enables the scalable production of SJG-136 for conjugation to tumor‑targeting antibodies, a strategy currently under investigation by several pharmaceutical partners, including Genentech and AstraZeneca (following acquisition of Spirogen) [5].

Reference Standard for Analytical Methods

Due to its defined molecular weight (476.6 g/mol), high purity (≥95%), and well‑characterized structure, SJG-136 intermediate-2 is suitable as a reference standard for developing and validating analytical methods (e.g., HPLC, LC‑MS) used in the quality control of PBD monomer and dimer syntheses [6]. This application supports regulatory compliance and ensures the reproducibility of both the intermediate and the final active pharmaceutical ingredient (API).

Application

Selection Property

Validation Focus

PBD Scaffold SAR Studies

Defined linker geometry precursor

Linker-dependent cross-linking review

ADC Payload Development Research

PBD dimer precursor for payload synthesis

DNA adduct profile review

DNA Repair Pathway Research

Minor-groove cross-linking agent precursor

Repair pathway endpoint review

Analytical Method Development

High-purity synthetic intermediate

Method calibration review

• [1] Haoying Song, et al. Pyrrolobenzodiazepine derivative and ligand-linker conjugate thereof. WO2021137646A1, 2021. View Source
• [2] S.J. Gregson, et al. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem, 2001, 44(5):737-748. View Source
• [3] 美中药源 (YYPharm). PBD二聚体：细胞毒性的极限还是实验误差？ 2013. View Source
• [4] J.A. Hartley, et al. The development of pyrrolobenzodiazepine dimers as cancer therapeutics. REF Impact Case Study, University College London, 2014. View Source
• [5] Genetic Engineering & Biotechnology News. Spirogen Receives About $24M for Clinical-Stage Anticancer Drug and Reacquires Development Rights. 2009. View Source
• [6] MedChemExpress. SJG-136 intermediate-2 Technical Datasheet. Accessed 2026. View Source